Cas no 2228912-58-9 (4-(5-fluoro-2-nitrophenyl)butanal)

• Product Name: 4-(5-fluoro-2-nitrophenyl)butanal
• CAS No: 2228912-58-9
• MF: C₁₀H₁₀FNO₃
• MW: 211.189706325531
• CID: 6027840
• PubChem ID: 165971363
• Update Time: 2025-06-11

4-(5-fluoro-2-nitrophenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5-fluoro-2-nitrophenyl)butanal
• 2228912-58-9
• EN300-1793341

• Inchi： 1S/C10H10FNO3/c11-9-4-5-10(12(14)15)8(7-9)3-1-2-6-13/h4-7H,1-3H2
• InChI Key： STYLPOGHFVGOFR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)CCCC=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 211.06447134g/mol
• Monoisotopic Mass: 211.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9Ų

Additional information on 4-(5-fluoro-2-nitrophenyl)butanal

Professional Introduction to 4-(5-fluoro-2-nitrophenyl)butanal (CAS No. 2228912-58-9)

4-(5-fluoro-2-nitrophenyl)butanal, a compound with the chemical identifier CAS No. 2228912-58-9, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions. The molecular structure of 4-(5-fluoro-2-nitrophenyl)butanal consists of a butanal moiety linked to a nitro-substituted fluoro phenyl ring, which contributes to its distinctive reactivity and biological activity.

The presence of both fluoro and nitro functional groups in the molecule imparts specific electronic and steric properties that make it a valuable scaffold for designing novel bioactive molecules. The fluoro group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the pharmacokinetic profile of drugs. On the other hand, the nitro group introduces a region of high reactivity, enabling further chemical modifications and derivatization to tailor the biological activity of the compound.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-(5-fluoro-2-nitrophenyl)butanal in various therapeutic areas. One of the most promising applications has been in the development of anticancer agents. Studies have demonstrated that this compound exhibits inhibitory effects on certain kinases and signaling pathways that are aberrantly activated in cancer cells. The combination of the fluoro and nitro groups facilitates interactions with specific targets, leading to potent antiproliferative effects. Research has shown that derivatives of 4-(5-fluoro-2-nitrophenyl)butanal can selectively inhibit the growth of tumor cells while minimizing toxicity to healthy tissues.

Another area where 4-(5-fluoro-2-nitrophenyl)butanal has shown significant promise is in the treatment of inflammatory diseases. Chronic inflammation is a hallmark of many pathological conditions, including autoimmune disorders and cardiovascular diseases. The compound has been found to modulate inflammatory responses by interacting with key enzymes and receptors involved in the inflammatory cascade. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that 4-(5-fluoro-2-nitrophenyl)butanal could serve as a lead compound for developing novel anti-inflammatory therapies.

The synthesis of 4-(5-fluoro-2-nitrophenyl)butanal involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the nitration of fluorobenzene to introduce the nitro group at the desired position. Subsequent reduction of the nitro group yields fluorobenzene alcohol, which is then converted into the corresponding aldehyde using standard oxidation techniques. Finally, condensation with butanal under appropriate conditions affords the desired product. This synthetic route underscores the versatility of 4-(5-fluoro-2-nitrophenyl)butanal as a building block for further chemical exploration.

In addition to its pharmacological applications, 4-(5-fluoro-2-nitrophenyl)butanal has also been investigated for its potential role in neurological disorders. Emerging evidence suggests that this compound can interact with neurotransmitter receptors and ion channels, potentially influencing neuronal function and plasticity. Research has indicated that it may have neuroprotective effects against excitotoxicity and oxidative stress, which are key mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings open up new avenues for developing therapeutic strategies targeting neurological disorders using 4-(5-fluoro-2-nitrophenyl)butanal or its derivatives.

The chemical properties of 4-(5-fluoro-2-nitrophenyl)butanal also make it an attractive candidate for exploring novel synthetic methodologies. The presence of both reactive functional groups allows for diverse chemical transformations, including nucleophilic additions, condensations, and cyclizations. These reactions can be harnessed to create complex molecular architectures with tailored biological activities. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional aryl or heteroaryl groups onto the phenyl ring, expanding the structural diversity of derivatives derived from this compound.

The pharmacokinetic profile of 4-(5-fluoro-2-nitrophenyl)butanal is another critical aspect that has been extensively studied. In vitro and in vivo studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) properties. The fluoro group enhances metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. Additionally, it improves oral bioavailability by increasing lipophilicity while maintaining water solubility through hydrogen bonding interactions with biological matrices. These characteristics make 4-(5-fluoro-2-nitrophenyl)butanal a promising candidate for further development into an orally administered therapeutic agent.

The safety profile of 4-(5-fluoro-2-nitrophenyl)butanal has also been carefully evaluated through preclinical studies. Acute toxicity assays have demonstrated that the compound exhibits low systemic toxicity at therapeutic doses. Furthermore, chronic toxicity studies have shown no significant organ-specific adverse effects at prolonged exposure levels relevant to human use. These findings support its potential as a safe candidate for clinical translation into human trials for various therapeutic indications.

In conclusion, 4-(5-fluoro-2-nitrophenyl)butanal (CAS No. 2228912-58-9) represents a versatile and promising compound with significant applications in pharmaceutical chemistry and medicinal biology. Its unique structural features enable interactions with multiple biological targets, making it valuable for developing treatments against cancer, inflammation, neurological disorders, and other diseases. The synthetic accessibility and favorable pharmacokinetic properties further enhance its potential as a lead compound for drug discovery efforts aimed at addressing unmet medical needs.